Cas no 59785-53-4 (2H-Pyrrole, 5-ethyl-3,4-dihydro-2-methyl-)

• Product Name: 2H-Pyrrole, 5-ethyl-3,4-dihydro-2-methyl-
• CAS No: 59785-53-4
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 337300
• PubChem ID: 21853454
• Update Time: 2025-04-19

2H-Pyrrole, 5-ethyl-3,4-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrole, 5-ethyl-3,4-dihydro-2-methyl-
• 5-ethyl-2-methyl-3,4-dihydro-2H-pyrrole
• 59785-53-4
• DTXSID20618787

• Inchi： 1S/C7H13N/c1-3-7-5-4-6(2)8-7/h6H,3-5H2,1-2H3
• InChI Key： PMPVRECOTGDCOW-UHFFFAOYSA-N
• SMILES： N1=C(CC)CCC1C

Computed Properties

• Exact Mass: 111.10489
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines